Cas no 1822546-23-5 (Methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate)

• Product Name: Methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate
• CAS No: 1822546-23-5
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6398783
• PubChem ID: 130003888
• Update Time: 2025-05-21

Methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate
• EN300-7032488
• 1822546-23-5
• Methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate

• Inchi： 1S/C12H21NO4/c1-7-8(2)9(10(14)16-6)13-11(15)17-12(3,4)5/h7-9H,1H2,2-6H3,(H,13,15)
• InChI Key： AUMHBWQZQWQDFZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OC)C(C=C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.6Ų

Additional information on Methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate

Methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate: A Comprehensive Overview

Methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate, also known by its CAS number 1822546-23-5, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl (Boc) group, an amino group, and a methyl ester moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, materials science, and biotechnology.

The synthesis of Methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate typically involves multi-step organic reactions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of its chiral centers, which are critical for its biological activity. Researchers have also explored green chemistry approaches to minimize environmental impact during its production. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its Boc group serves as a protecting group for amino acids, making it valuable in peptide synthesis. Moreover, the pentenoate moiety contributes to its ability to participate in conjugate additions and other enolate-forming reactions. Recent studies have highlighted its role as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery.

From a structural perspective, the compound's methyl ester group enhances its solubility in organic solvents, facilitating its use in various chemical transformations. The tert-butoxy carbonyl group provides stability to the amino group during reaction conditions that might otherwise lead to side reactions. This balance between functionality and stability makes it an attractive candidate for both academic research and industrial applications.

Recent research has also focused on the stereochemical properties of Methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate. Stereoisomerism plays a crucial role in determining the biological activity of molecules, and this compound is no exception. Scientists have employed techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure. These studies have provided insights into how subtle changes in stereochemistry can influence molecular interactions with biological targets.

In addition to its chemical properties, this compound has garnered attention for its potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis. Furthermore, the compound's reactivity under various conditions has been exploited in polymer synthesis, where it serves as a building block for functional polymers with tailored properties.

Looking ahead, the development of novel synthetic routes for Methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate remains an active area of research. Chemists are increasingly focusing on enantioselective synthesis methods to produce enantiomerically pure compounds, which are essential for studying stereochemical effects in biological systems. Additionally, efforts are being made to explore its utility in click chemistry and other modular synthetic strategies that enable rapid assembly of complex molecules.

In conclusion, Methyl 2-{[(tert-butoxy)carbonyl]amino}-3-methylpent-4-enoate (CAS No: 1822546-23-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As our understanding of this compound continues to grow, so too will its potential impact on both academic and industrial advancements.